Cas no 63317-78-2 (1,3-Isobenzofurandione, 5,5'-(1,1,6,6-tetramethyl-1,6-hexanediyl)bis-)

• Product Name: 1,3-Isobenzofurandione, 5,5'-(1,1,6,6-tetramethyl-1,6-hexanediyl)bis-
• CAS No: 63317-78-2
• MF: C₂₆H₂₆O₆
• MW: 434.481048107147
• CID: 390218
• PubChem ID: 605203
• Update Time: 2025-04-19

1,3-Isobenzofurandione, 5,5'-(1,1,6,6-tetramethyl-1,6-hexanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione, 5,5'-(1,1,6,6-tetramethyl-1,6-hexanediyl)bis-
• 5,5'-(2,7-Dimethyloctane-2,7-diyl)bis(isobenzofuran-1,3-dione)
• 5-[7-(1,3-dioxo-2-benzofuran-5-yl)-2,7-dimethyloctan-2-yl]-2-benzofuran-1,3-dione
• 63317-78-2
• MSXVZKRMNCGMER-UHFFFAOYSA-N
• DTXSID00345524

• Inchi： 1S/C26H26O6/c1-25(2,15-7-9-17-19(13-15)23(29)31-21(17)27)11-5-6-12-26(3,4)16-8-10-18-20(14-16)24(30)32-22(18)28/h7-10,13-14H,5-6,11-12H2,1-4H3
• InChI Key： MSXVZKRMNCGMER-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C=C2C1=O)C(C)(C)CCCCC(C)(C)C1=CC=C2C(=O)OC(C2=C1)=O)=O

Computed Properties

• Exact Mass: 434.17293854g/mol
• Monoisotopic Mass: 434.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 86.7Ų